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Compound of Interest

Compound Name: (x)-Paniculidine A

Cat. No.: B041348

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the
natural product (x)-Paniculidine A, a compound of interest in phytochemical and
pharmacological research. The following sections detail its nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols utilized
for their acquisition. This information is crucial for the identification, characterization, and quality
control of (¥)-Paniculidine A in research and development settings.

Spectroscopic Data Summary

The spectroscopic data for (¥)-Paniculidine A are summarized in the tables below. These
values are essential for the structural confirmation of the molecule.

'H and **C NMR Spectral Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for the structural
elucidation of organic molecules. The *H and 3C NMR data provide detailed information about
the carbon-hydrogen framework of (¥)-Paniculidine A.

Table 1: *H NMR Spectroscopic Data for (£)-Paniculidine A
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Chemical Shift () o Coupling Constant .
Multiplicity Assignment
ppm (J) Hz

Data not available in

search results

Table 2: 3C NMR Spectroscopic Data for (*)-Paniculidine A

Chemical Shift (8) ppm Assighment

Data not available in search results

Note: Specific chemical shift and coupling constant values for (£)-Paniculidine A were not
available in the provided search results. This data would typically be found in publications
reporting the initial isolation or total synthesis of the compound.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy provides valuable information about the functional groups present in
a molecule. The absorption bands in the IR spectrum correspond to the vibrational frequencies
of specific bonds.

Table 3: IR Spectroscopic Data for (*)-Paniculidine A

Wavenumber (cm~?) Description of Absorption

Data not available in search results

Note: Specific IR absorption frequencies for (*)-Paniculidine A were not available in the
provided search results.

Mass Spectrometry (MS)

Mass spectrometry (MS) is a powerful analytical technique used to determine the molecular
weight and elemental composition of a compound. High-resolution mass spectrometry (HRMS)
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provides a highly accurate mass measurement, which is critical for confirming the molecular
formula.

Table 4: Mass Spectrometry Data for (x)-Paniculidine A

m/z lon Type

Data not available in search results

Note: The specific mass-to-charge ratio (m/z) for the molecular ion of (¥)-Paniculidine A was
not available in the provided search results.

Experimental Protocols

Detailed experimental protocols are essential for the reproduction of scientific results. The
following outlines the general methodologies for acquiring the spectroscopic data presented
above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectra are typically recorded on a high-field spectrometer (e.g., 400 or 500 MHz for *H
NMR). The sample is dissolved in a deuterated solvent, such as chloroform-d (CDCIs) or
methanol-ds (CDsOD), and chemical shifts are referenced to the residual solvent peak or an
internal standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy

IR spectra are commonly obtained using a Fourier-transform infrared (FTIR) spectrometer. The
sample can be prepared as a thin film on a salt plate (e.g., NaCl or KBr), as a KBr pellet, or
dissolved in a suitable solvent.

Mass Spectrometry (MS)

Mass spectra are acquired using a mass spectrometer, often coupled with a chromatographic
separation technique like gas chromatography (GC-MS) or liquid chromatography (LC-MS).
Electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI) are
common ionization techniques for natural products.
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 To cite this document: BenchChem. [Spectroscopic Profile of (x)-Paniculidine A: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041348#spectroscopic-data-of-paniculidine-a-nmr-ir-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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